molecular formula ¹³C₅H₁₂O₅ B1161294 [13C5]Xylitol

[13C5]Xylitol

Cat. No.: B1161294
M. Wt: 157.11
Attention: For research use only. Not for human or veterinary use.
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Description

[13C5]Xylitol is a stable isotopically labeled analog of xylitol, where all five carbon atoms are replaced with carbon-13 (13C). This modification increases its molecular weight to 157.109 g/mol compared to natural xylitol (152.1458 g/mol) . While retaining the chemical structure (C5H12O5) and functional properties of xylitol, the 13C labeling enables its use as a tracer in metabolic studies, pharmacokinetic research, and analytical chemistry .

Natural xylitol is a five-carbon sugar alcohol (polyol) with a sweetness equivalent to sucrose (1.0 relative sweetness) but 40% fewer calories (2.4 cal/g vs. 4.0 cal/g for sucrose) . It is insulin-independent, making it safe for diabetics, and exhibits anti-cariogenic properties by inhibiting Streptococcus mutans growth in dental plaque .

Properties

Molecular Formula

¹³C₅H₁₂O₅

Molecular Weight

157.11

Origin of Product

United States

Comparison with Similar Compounds

[13C5]Xylitol vs. Natural Xylitol

Property [13C5]Xylitol Xylitol
Molecular Weight 157.109 g/mol 152.1458 g/mol
Isotopic Composition 13C at all 5 carbons Natural 12C isotopes
Applications Metabolic tracing, NMR/LC-MS research Food, pharmaceuticals, dental products

The isotopic labeling in [13C5]xylitol allows precise tracking in metabolic pathways, such as xylitol’s conversion to D-xylulose-5-phosphate in the pentose phosphate pathway . Natural xylitol lacks this utility but remains the standard for industrial and consumer applications.

Xylitol vs. Sucrose

Property Xylitol Sucrose
Caloric Value 2.4 cal/g 4.0 cal/g
Glycemic Index 7–13 (Low) 65 (High)
Metabolism Insulin-independent; partially fermented by gut microbiota Insulin-dependent; fully absorbed
Dental Impact Reduces S. mutans; anti-cariogenic Promotes tooth decay

Xylitol’s low glycemic impact and dental benefits contrast sharply with sucrose, which is cariogenic and unsuitable for diabetics. Clinical trials demonstrate that xylitol reduces plaque acidity and S. mutans levels by 30–60% compared to sucrose .

Xylitol vs. Artificial Sweeteners (Acesulfame Potassium)

Property Xylitol Acesulfame K (Ace-K)
Sweetness 1.0× sucrose 200× sucrose
Caloric Content 2.4 cal/g 0 cal/g
Metabolic Effects Triggers GLP-1 and CCK (satiety hormones) similar to sucrose No hormonal response
Safety Profile Safe up to 50 g/day; laxative at high doses Non-cariogenic; no energy contribution

However, Ace-K’s non-caloric nature makes it preferable for zero-calorie products.

Functional Comparison with Other Sugar Alcohols

  • Carbon Chain Length : Xylitol (5-carbon) vs. sorbitol/erythritol (6-carbon/4-carbon).
  • Fermentation : Xylitol is produced via microbial conversion of xylose, whereas sorbitol is typically hydrogenated from glucose .
  • Applications : Xylitol dominates in dental and diabetic products, while erythritol is favored for its higher digestive tolerance .

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